Cas no 1806794-51-3 (6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine)

• Product Name: 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine
• CAS No: 1806794-51-3
• MF: C₆H₂ClF₄N
• MW: 199.5333943367
• CID: 4799984
• Update Time: 2025-11-01

6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H2ClF4N/c7-3-1-2(8)4(9)5(12-3)6(10)11/h1,6H
• InChI Key： XMMXWKOJLYWNCW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(F)F)=N1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine

6-Chloro-3,4-Difluoro-2-(Difluoromethyl)Pyridine: A Versatile Building Block in Modern Pharmaceutical Chemistry

6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine represents a unique class of pyridine derivatives with significant potential in the development of novel therapeutics. This compound, characterized by its fluoro groups and difluoromethyl substituents, has emerged as a critical intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in drug discovery, particularly in the design of targeted therapies for inflammatory diseases and cancer treatment. The structural complexity of this molecule, with multiple fluoro substitutions on the pyridine ring, allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties, making it a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have enabled the prediction of binding affinities for 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine with various protein targets, including kinase enzymes and ion channels. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its potential as a lead compound for anti-inflammatory agents, where its fluoro-substituted structure was found to enhance lipophilicity and cell permeability. This discovery underscores the importance of fluoro groups in modulating drug efficacy and selectivity.

The pyridine ring in 6-Chloro-3,4-difyoro-2-(difluoromethyl)pyridine serves as a versatile scaffold for functional group modification. Researchers have explored the electrophilic substitution reactions of this compound to introduce bioactive moieties, such as hydroxyl or amino groups, to enhance its therapeutic potential. For instance, a 2022 study in *Organic & Biomolecular Chemistry* reported the synthesis of 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine-based hybrid molecules that showed improved antimicrobial activity against multidrug-resistant bacteria.

One of the key advantages of 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine is its ability to act as a precursor for the development of targeted drug delivery systems. Its fluorinated structure enables the incorporation of radiolabels for imaging applications, which is particularly useful in diagnostic imaging and radiopharmaceuticals. A recent review in *Advanced Drug Delivery Reviews* highlighted the role of fluoro-substituted pyridines in creating smart drug carriers that respond to environmental stimuli such as pH or temperature.

In the realm of agricultural chemistry, 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine has shown promise as a pesticide intermediate. Its fluoro groups contribute to persistent activity against insect pests, while its pyridine ring provides structural stability. A 2023 study in *Pest Management Science* reported the synthesis of fluoro-substituted pyridine derivatives with enhanced selectivity for target pests, reducing non-target effects on ecosystems.

The synthesis of 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine involves sophisticated organic reactions and fluorination techniques. Modern fluorochemistry methods, such as electrophilic fluorination and fluorine transfer reactions, have been employed to achieve the desired fluoro-substitution pattern. These techniques allow for the precise control of fluoro group placement, which is critical for drug design and functionalization. The difluoromethyl substituent, in particular, has been shown to enhance metabolic stability and bioavailability in preclinical studies.

Recent in silico studies have further expanded the understanding of 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine's biological activity. Molecular docking simulations have identified potential protein targets, including G-protein coupled receptors (GPCRs) and cytochrome P450 enzymes, which are involved in drug metabolism and signal transduction. These findings suggest that fluoro-substituted pyridines could be used to develop modulators of cellular pathways implicated in diseases such as cancer and neurodegenerative disorders.

The environmental impact of 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine is an area of ongoing research. While its fluoro-substituted structure provides therapeutic benefits, concerns about bioaccumulation and ecotoxicity have led to the development of green chemistry approaches for its synthesis and application. Researchers are exploring biodegradable alternatives and sustainable fluorination methods to mitigate potential environmental risks while maintaining drug efficacy.

In conclusion, 6-Chloro-3,4-difluoro-2-(difluoromethyl)pyridine stands at the intersection of medicinal chemistry, agricultural science, and environmental sustainability. Its fluoro-substituted structure and pyridine ring provide a unique platform for the development of novel therapeutics and pesticides. As fluorochemistry continues to advance, the role of this compound in drug discovery and biological applications is expected to grow, offering new opportunities for innovative solutions in healthcare and agriculture.